![molecular formula C15H13N5 B5739043 7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile](/img/structure/B5739043.png)
7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key metabolic regulator that plays a critical role in maintaining energy homeostasis in cells. A-769662 has been shown to activate AMPK in a dose-dependent manner, leading to increased glucose uptake and fatty acid oxidation.
Mechanism of Action
7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile activates AMPK by binding to the γ subunit of the enzyme. This binding leads to a conformational change in the enzyme, which increases its activity. Activated AMPK then phosphorylates downstream targets, leading to increased glucose uptake and fatty acid oxidation. This compound has also been shown to inhibit the activity of acetyl-CoA carboxylase, an enzyme involved in fatty acid synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases glucose uptake and fatty acid oxidation in skeletal muscle cells, leading to improved insulin sensitivity. It also inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has been shown to increase autophagy in cells, which could potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using 7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile in lab experiments is its specificity for AMPK. It has been shown to activate AMPK without affecting other kinases, which reduces the risk of off-target effects. However, this compound has a relatively short half-life and is rapidly metabolized in vivo, which can make it difficult to study its long-term effects. In addition, the high cost of this compound can be a limitation for some labs.
Future Directions
There are many potential future directions for research on 7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile. One area of interest is its potential use in treating type 2 diabetes. This compound has been shown to improve insulin sensitivity in skeletal muscle cells, and further research could investigate its potential as a therapeutic agent. Another area of interest is its use in treating cancer. This compound has been shown to inhibit the growth of cancer cells, and further research could investigate its potential as a cancer therapy. Finally, future research could investigate the role of this compound in autophagy and its potential use in treating neurodegenerative diseases.
Synthesis Methods
The synthesis of 7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile involves a series of chemical reactions. The starting material for the synthesis is 3-amino-4-cyano-5-ethoxypyrazole, which is reacted with 2-bromoacetophenone to form 3-amino-4-cyano-5-ethoxy-2'-bromoacetophenone. This intermediate is then reacted with ethyl acetoacetate to form 7-amino-3-ethyl-2-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile. Finally, the ethoxy group is removed by reaction with hydrochloric acid to yield this compound.
Scientific Research Applications
7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile has been widely used in scientific research to study the role of AMPK in various physiological processes. It has been shown to enhance glucose uptake and insulin sensitivity in skeletal muscle cells, which could potentially be used to treat type 2 diabetes. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been used to study the role of AMPK in autophagy, a process by which cells degrade and recycle damaged proteins and organelles.
Properties
IUPAC Name |
7-amino-2-ethyl-3-phenylpyrazolo[1,5-a]pyrimidine-6-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5/c1-2-12-13(10-6-4-3-5-7-10)15-18-9-11(8-16)14(17)20(15)19-12/h3-7,9H,2,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAHXYWLCKZJGLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(C=NC2=C1C3=CC=CC=C3)C#N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.